Cas no 14575-92-9 (3-Oxatricyclo[4.1.1.02,4]octane,2,7,7-trimethyl-, (1S,2S,4R,6S)-)

3-Oxatricyclo[4.1.1.02,4]octane,2,7,7-trimethyl-, (1S,2S,4R,6S)- structure
14575-92-9 structure
Product Name:3-Oxatricyclo[4.1.1.02,4]octane,2,7,7-trimethyl-, (1S,2S,4R,6S)-
CAS No:14575-92-9
MF:C10H16O
MW:152.233443260193
CID:183107
PubChem ID:1201536
Update Time:2025-04-19

3-Oxatricyclo[4.1.1.02,4]octane,2,7,7-trimethyl-, (1S,2S,4R,6S)- Chemical and Physical Properties

Names and Identifiers

    • 3-Oxatricyclo[4.1.1.02,4]octane,2,7,7-trimethyl-, (1S,2S,4R,6S)-
    • R-ALPHA-(+)-PINENE OXIDE
    • (1S-(1alpha,2alpha,4alpha,6alpha))-2,2,7-Trimethyl-3-oxatricyclo(4.1.1.02,4)octane
    • (1S,2S,4R,6S)-2,7,7-trimethyl-3-oxatricyclo[4.1.1.0~2,4~]octane
    • 2,7,7-trimethyl-3-oxatricyclo[4.1.1.0~2,4~]octane
    • 3-Oxatricyclo(4.1.1.0(sup 2,4))octane, 2,7,7-trimethyl-, d-
    • d-2,7,7-Trimethyl-3-oxatricyclo(4.1.1.0(sup 2,4))octane
    • Einecs 238-617-4
    • 2,7,7-trimethyl-4))octand-3-oxatricyclo(4.1.1.0(sup
    • (1S,4α,6S)-2α,7,7-Trimethyl-3-oxatricyclo[4.1.1.02,4]octane
    • [1S-(1alpha,2alpha,4alpha,6alpha)]-2,2,7-trimethyl-3-oxatricyclo[4.1.1.02,4]octane
    • W-110388
    • 14575-92-9
    • SCHEMBL15756200
    • AKOS006276809
    • (1S,2R,4S,6S)-2,7,7-trimethyl-3-oxatricyclo[4.1.1.02,4]octane
    • D-alpha-(+)-Pinene oxide
    • [1S-(1,2,4,6)]-2,2,7-Trimethyl-3-oxatricyclo[4.1.1.02,4]octane
    • Inchi: 1S/C10H16O/c1-9(2)6-4-7(9)10(3)8(5-6)11-10/h6-8H,4-5H2,1-3H3/t6-,7-,8-,10+/m0/s1
    • InChI Key: NQFUSWIGRKFAHK-AZQAYCESSA-N
    • SMILES: O1[C@H]2C[C@@H]3C[C@@H](C3(C)C)[C@@]12C

Computed Properties

  • Exact Mass: 152.12018
  • Monoisotopic Mass: 152.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.5A^2
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.027
  • Boiling Point: 188.6°Cat760mmHg
  • Flash Point: 65.6°C
  • Refractive Index: 1.504
  • PSA: 12.53
  • LogP: 2.20990
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